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For Researchers, Scientists, and Drug Development Professionals: An objective comparison of
the performance of furan-based polyester films against traditional and bio-based alternatives,
supported by experimental data.

The search for sustainable and high-performance packaging materials has led to significant
interest in furan-based polyesters, particularly polyethylene furanoate (PEF). This guide
provides a comprehensive evaluation of the barrier properties of PEF films in comparison to the
widely used petroleum-based polyethylene terephthalate (PET) and the popular bio-based
polylactic acid (PLA). The following sections present quantitative data, detailed experimental
protocols, and visualizations to aid in the selection of appropriate materials for sensitive
applications, such as pharmaceutical and food packaging.

Superior Barrier Performance of PEF Films

Furan-based polyester films, most notably polyethylene furanoate (PEF), exhibit significantly
enhanced barrier properties compared to both conventional petroleum-based plastics like
polyethylene terephthalate (PET) and other bio-based alternatives such as polylactic acid
(PLA).[1] PEF's superior performance is attributed to the unique chemical structure of its furan
ring, which leads to a more compact polymer matrix, hindering the permeation of gases and
water vapor.

Quantitative comparisons consistently demonstrate that PEF possesses a substantially lower
transmission rate for oxygen and carbon dioxide than PET.[1] Reports indicate that PEF has an
oxygen barrier that is up to 10 times better and a carbon dioxide barrier that is approximately
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16 to 20 times better than PET.[1] While its water vapor barrier is also improved, the
enhancement is generally less pronounced than its gas barrier properties.

Quantitative Barrier Property Comparison

The following tables summarize the oxygen, water vapor, and carbon dioxide transmission
rates for PEF, PET, and PLA films. It is important to note that direct comparisons can be
challenging due to variations in testing conditions (e.g., temperature, relative humidity, and film
thickness) across different studies. Where possible, data under similar conditions have been
presented.

Table 1: Oxygen Transmission Rate (OTR) of Polyester Films

Polymer OTR (cm3/(m3-day)) Test Conditions
PEF 1.8-7.7 23 °C, 50% RH
PET 93 - 300 23 °C, 50% RH
PLA 50 - 150 23 °C, 0% RH

Table 2: Water Vapor Transmission Rate (WVTR) of Polyester Films

Polymer WVTR (g/(m?-day)) Test Conditions
PEF 3.9-17 38 °C, 90% RH
PET 16 - 23 38 °C, 90% RH
PLA 50 - 100 38 °C, 90% RH

Table 3: Carbon Dioxide Transmission Rate (CO2TR) of Polyester Films
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Polymer CO2TR (cm3/(m*-day)) Test Conditions
PEF ~10-20 times lower than PET Not specified
PET 50 - 150 23 °C, 0% RH
PLA 250 - 500 23 °C, 0% RH

Experimental Protocols

The barrier properties of the polyester films are evaluated using standardized test methods.
The following are detailed methodologies for determining the oxygen, water vapor, and carbon
dioxide transmission rates.

Oxygen Transmission Rate (OTR) - ASTM D3985

This method determines the steady-state rate of oxygen gas transmission through plastic films.

Apparatus:

Oxygen transmission rate test system (e.g., MOCON OX-TRAN®)

Coulometric oxygen sensor

Test cell to hold the film sample

Oxygen and nitrogen gas supplies with flow control
Procedure:

o Sample Preparation: A circular sample of the film is cut to fit the test cell. The thickness of
the film is measured accurately.

 Instrument Setup: The test instrument is calibrated using a reference film with a known
oxygen transmission rate. The test temperature and relative humidity are set to the desired
conditions (e.g., 23 °C and 0% RH).

o Sample Mounting: The film sample is mounted in the diffusion cell, creating a sealed barrier
between two chambers.
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e Purging: The "carrier gas" side of the film is purged with a stream of nitrogen to remove any
residual oxygen. The other side, the "test gas" side, is purged with oxygen.[2]

e Measurement: The nitrogen carrier gas flows past the film and transports any permeated
oxygen to the coulometric sensor.[2] The sensor generates an electrical current proportional
to the amount of oxygen detected.

o Data Analysis: The instrument's software calculates the oxygen transmission rate in units of
cm3/(m2-day). The test continues until a steady-state transmission rate is achieved.

Water Vapor Transmission Rate (WVTR) - ASTM E96
(Desiccant Method)

This gravimetric method measures the rate of water vapor transmission through a material.

Apparatus:

Test dish (cup)

Desiccant (e.g., anhydrous calcium chloride)

Environmental chamber with controlled temperature and humidity

Analytical balance
Procedure:
o Sample Preparation: A circular sample of the film is cut to fit the opening of the test dish.

» Assembly: The test dish is filled with desiccant to within about 6 mm of the sample. The film
specimen is sealed over the mouth of the dish using a sealant and a clamping ring to ensure
a vapor-tight seal.[3]

« Initial Weighing: The entire assembly is weighed on an analytical balance to the nearest
0.001 g.

o Testing: The dish assembly is placed in a controlled environmental chamber at a specified
temperature and humidity (e.g., 38 °C and 90% RH).
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e Periodic Weighing: The assembly is removed from the chamber at regular intervals and
weighed. This process is repeated until a constant rate of weight gain is observed.

» Data Analysis: The water vapor transmission rate is calculated from the rate of weight gain
and the area of the exposed film surface, expressed in g/(m3-day).

Carbon Dioxide Transmission Rate (CO2TR) - ASTM
F2476

This method uses an infrared sensor to determine the steady-state rate of carbon dioxide
transmission.

Apparatus:

Carbon dioxide transmission rate test system

Infrared (IR) sensor

Test cell to hold the film sample

Carbon dioxide and nitrogen gas supplies with flow control
Procedure:
o Sample Preparation: A circular sample of the film is cut to fit the test cell.

 Instrument Setup: The instrument is calibrated, and the test temperature and relative
humidity are set.

o Sample Mounting: The film sample is clamped in the diffusion cell, separating it into two
chambers.

o Gas Flow: A stream of nitrogen (carrier gas) is passed through one chamber, while the other
chamber is flushed with carbon dioxide (test gas).

e Measurement: As carbon dioxide permeates through the film, it is carried by the nitrogen
stream to an infrared sensor. The IR sensor detects the concentration of COa.
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o Data Analysis: The instrument's software calculates the carbon dioxide transmission rate in
cm3/(m2-day) once a steady state is reached.

Visualizations
Chemical Structures of Compared Polyesters

The following diagram illustrates the repeating monomer units of Polyethylene Furanoate
(PEF), Polyethylene Terephthalate (PET), and Polylactic Acid (PLA).

Chemical Structures of PEF, PET, and PLA

Polylactic Acid (PLA)

Polyethylene Terephthalate (PET)

Polyethylene Furanoate (PEF)

Click to download full resolution via product page

Caption: Repeating monomer units of the compared polyester films.

Experimental Workflow for Barrier Property Testing

This diagram outlines the general experimental procedure for evaluating the gas and water

vapor transmission rates of polymer films.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15355636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Barrier Property Testing
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Caption: Generalized workflow for barrier property evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recommendations for replacing PET on packaging, fiber, and film materials with biobased
counterparts - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02082J [pubs.rsc.org]

2. Coulometric Oxygen Sensors for permeability measurement [versaperm.com]

3. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [A Comparative Guide to the Barrier Properties of Furan-
Based Polyester Films]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15355636#evaluating-the-barrier-properties-of-furan-
based-polyester-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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